![molecular formula C11H13ClN2O2 B7586388 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide](/img/structure/B7586388.png)
2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide
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Overview
Description
2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide, also known as CDMBA, is a synthetic compound with potential for use in scientific research.
Mechanism of Action
2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide works by binding to the active site of enzymes, inhibiting their activity. It has been shown to be a competitive inhibitor of xanthine oxidase and a non-competitive inhibitor of acetylcholinesterase. This compound has also been shown to induce apoptosis in cancer cells through the activation of caspase-3 and -9.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and neuroprotective effects. It has been shown to reduce the production of inflammatory cytokines and to protect against oxidative stress. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide in lab experiments is its potency as an inhibitor of certain enzymes. However, its selectivity for certain enzymes may limit its use in studying other biological processes. Additionally, the synthesis of this compound is complex and may be difficult to reproduce in some labs.
Future Directions
Future research on 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide could focus on its potential as an anticancer agent, as well as its use in treating neurodegenerative diseases. Further studies could also explore the mechanism of action of this compound and its selectivity for certain enzymes. Finally, the synthesis of this compound could be optimized to make it more accessible for use in scientific research.
Synthesis Methods
2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide can be synthesized through a multistep process starting with 2-amino-5-chlorobenzoic acid. The synthesis involves several chemical reactions including cyclization, acetylation, and reduction. The final product is a white crystalline powder with a melting point of 158-160°C.
Scientific Research Applications
2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide has potential for use in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of certain enzymes, such as xanthine oxidase and acetylcholinesterase, which are involved in inflammation and neurodegenerative diseases. This compound has also been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.
Properties
IUPAC Name |
2-(6-chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O2/c1-7-5-14(6-11(13)15)9-4-8(12)2-3-10(9)16-7/h2-4,7H,5-6H2,1H3,(H2,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BODXLSFKSMYTKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=C(O1)C=CC(=C2)Cl)CC(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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